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Compound of Interest

Compound Name: Carbamodithioic acid

Cat. No.: B3415895 Get Quote

Carbamodithioic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of carbamodithioic acid. The information is tailored for researchers,

scientists, and professionals in the field of drug development, with a focus on quantitative data,

experimental methodologies, and the visualization of relevant biological and chemical

processes.

Core Physical and Chemical Properties
Carbamodithioic acid, also known as dithiocarbamic acid, is the simplest of the

dithiocarbamic acids. It is a sulfur analog of carbamic acid where both oxygen atoms are

replaced by sulfur. The free acid is known to be unstable, readily decomposing, which has

made the characterization of its physical properties challenging.[1] Consequently, much of the

available data pertains to its more stable salts and esters.
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Property Value Source

Chemical Formula CH₃NS₂ [2]

Molecular Weight 93.18 g/mol [2]

IUPAC Name Carbamodithioic acid [2]

CAS Number 594-07-0 [2]

Canonical SMILES C(=S)(N)S [2]

InChI
InChI=1S/CH3NS2/c2-

1(3)4/h(H3,2,3,4)
[2]

InChIKey
DKVNPHBNOWQYFE-

UHFFFAOYSA-N
[2]

Acid-Base Properties
Property Value Source

pKa 2.95 (at 25°C)

Solubility
Quantitative solubility data for the free carbamodithioic acid is scarce due to its instability.

However, its salts, such as sodium and ammonium dithiocarbamate, are generally soluble in

water and polar organic solvents. The solubility of related dithiocarbamate salts provides an

indication of the expected solubility behavior.
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Solvent
Solubility of Sodium
Diethyldithiocarbamate
(Ditiocarb)

Notes

Water Soluble

Ethanol Soluble

Methanol Soluble

Acetone Soluble

Benzene Insoluble

Diethyl Ether Insoluble

Chloroform Slightly Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Stability
Carbamodithioic acid is inherently unstable and readily decomposes, particularly in acidic

conditions, to carbon disulfide and the corresponding amine (in this case, ammonia).[1] The

decomposition is accelerated by lower pH and increased temperature. Its salts are significantly

more stable, especially in basic solutions. Ammonium dithiocarbamate, a common salt, is

known to be sensitive to air and temperature and is best stored in a refrigerator.

Experimental Protocols
Synthesis of Ammonium Carbamodithioate (A Stable
Precursor)
Due to the instability of the free acid, synthesis typically focuses on its more stable salts. The

following protocol is adapted from the general synthesis of dithiocarbamates.

Materials:

Ammonia solution (aqueous)

Carbon disulfide (CS₂)
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Ethanol (or other suitable polar solvent)

Ice bath

Procedure:

Chill the ammonia solution and ethanol in an ice bath.

Slowly add carbon disulfide dropwise to the cold ammonia solution with constant stirring.

A precipitate of ammonium carbamodithioate will form.

Collect the precipitate by filtration.

Wash the precipitate with cold ethanol.

Dry the product under vacuum.
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Synthesis of Ammonium Carbamodithioate.

Determination of pKa by Spectrophotometry
This method is suitable for determining the pKa of unstable compounds like dithiocarbamic

acids.
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Principle: The absorbance of the dithiocarbamate solution is measured at different pH values.

The pKa is determined from the inflection point of the sigmoid curve obtained by plotting

absorbance against pH.

Materials:

Diode array spectrophotometer

pH meter

Buffer solutions of varying pH

Solution of the dithiocarbamate salt

Constant temperature water bath (25°C)

Procedure:

Prepare a series of buffer solutions with known pH values.

Prepare a stock solution of the dithiocarbamate salt.

For each pH value, mix a small aliquot of the dithiocarbamate stock solution with the buffer

solution in a cuvette.

Immediately measure the UV-Vis spectrum of the solution using the diode array

spectrophotometer. The rapid data acquisition minimizes errors due to decomposition.

Plot the absorbance at a specific wavelength (corresponding to either the protonated or

deprotonated species) against the pH.

The pKa value corresponds to the pH at the inflection point of the resulting sigmoid curve.
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Spectrophotometric pKa Determination.

Involvement in Signaling Pathways and
Mechanisms of Action
Dithiocarbamates, including derivatives of carbamodithioic acid, are known to interact with

various biological signaling pathways, primarily through their ability to chelate metal ions and

interact with sulfhydryl groups of proteins.

Inhibition of the NF-κB Signaling Pathway
Dithiocarbamates are widely recognized as inhibitors of the Nuclear Factor-kappa B (NF-κB)

signaling pathway. NF-κB is a key transcription factor involved in inflammatory responses, cell

survival, and proliferation. The inhibitory effect of dithiocarbamates is often attributed to their

antioxidant properties and their ability to interfere with the ubiquitination and degradation of IκB,

the inhibitory protein of NF-κB.
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Inhibition of NF-κB Pathway by Dithiocarbamates.
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Enzyme Inhibition
Dithiocarbamates can act as inhibitors of various enzymes, often by chelating essential metal

ions in the enzyme's active site or by reacting with critical cysteine residues.

Carbonic Anhydrases: Dithiocarbamates are potent inhibitors of zinc-containing carbonic

anhydrases.

α-Glucosidase: Some dithiocarbamate derivatives have been shown to inhibit α-glucosidase,

an enzyme involved in carbohydrate digestion, suggesting potential applications in managing

diabetes.

Other Metalloenzymes: The metal-chelating properties of dithiocarbamates make them

potential inhibitors for a wide range of metalloenzymes.
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Mechanism of Enzyme Inhibition by Dithiocarbamates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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